Cas no 1344510-45-7 ((2R)-4-(5-fluoro-2-methylphenyl)butan-2-amine)

• Product Name: (2R)-4-(5-fluoro-2-methylphenyl)butan-2-amine
• CAS No: 1344510-45-7
• MF: C₁₁H₁₆FN
• MW: 181.249846458435
• CID: 6072630
• PubChem ID: 131307604
• Update Time: 2025-05-21

(2R)-4-(5-fluoro-2-methylphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(5-fluoro-2-methylphenyl)butan-2-amine
• EN300-1840992
• 1344510-45-7

• Inchi： 1S/C11H16FN/c1-8-3-6-11(12)7-10(8)5-4-9(2)13/h3,6-7,9H,4-5,13H2,1-2H3/t9-/m1/s1
• InChI Key： FFAICMVIKXJQSJ-SECBINFHSA-N
• SMILES： FC1C=CC(C)=C(C=1)CC[C@@H](C)N

Computed Properties

• Exact Mass: 181.126677677g/mol
• Monoisotopic Mass: 181.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-4-(5-fluoro-2-methylphenyl)butan-2-amine

Comprehensive Overview of (2R)-4-(5-fluoro-2-methylphenyl)butan-2-amine (CAS No. 1344510-45-7): Properties, Applications, and Research Insights

The compound (2R)-4-(5-fluoro-2-methylphenyl)butan-2-amine (CAS No. 1344510-45-7) is a chiral amine derivative with a unique structural framework, combining a fluorinated aromatic ring with an aliphatic amine moiety. Its molecular formula, C₁₁H₁₆FN, and stereospecific (2R) configuration make it a subject of interest in pharmaceutical and agrochemical research. The presence of the 5-fluoro-2-methylphenyl group enhances its potential for targeted interactions in biological systems, while the butan-2-amine backbone offers versatility in synthetic applications.

In recent years, the demand for fluorinated compounds like (2R)-4-(5-fluoro-2-methylphenyl)butan-2-amine has surged due to their enhanced metabolic stability and bioavailability. Researchers frequently search for "fluorinated amine derivatives in drug discovery" or "chiral building blocks for pharmaceuticals," reflecting its relevance in modern medicinal chemistry. The compound’s CAS No. 1344510-45-7 is often queried in databases such as PubChem and Reaxys, underscoring its importance in academic and industrial settings.

The synthesis of (2R)-4-(5-fluoro-2-methylphenyl)butan-2-amine typically involves asymmetric hydrogenation or resolution techniques to achieve high enantiomeric purity. Its 5-fluoro-2-methylphenyl moiety is derived from fluorinated precursors, a process gaining traction due to the "role of fluorine in drug design"—a trending topic in organic chemistry forums. Analytical methods like HPLC and NMR are critical for characterizing its (2R) configuration and ensuring batch consistency.

Applications of this compound span multiple domains. In pharmaceuticals, it serves as a precursor for central nervous system (CNS) targeting agents, aligning with searches for "novel amine-based therapeutics." Its fluorinated aromatic ring also attracts attention in material science, particularly for "fluorinated polymers with enhanced properties." Environmental researchers explore its degradation pathways, addressing queries like "sustainable handling of fluorinated compounds."

From a regulatory perspective, (2R)-4-(5-fluoro-2-methylphenyl)butan-2-amine is not classified as hazardous under major chemical inventories. However, proper handling protocols are recommended, as with all fine chemicals. Its CAS No. 1344510-45-7 is indexed in compliance databases, facilitating safe procurement for R&D purposes.

Future research directions may focus on optimizing its synthetic routes—addressing the "green chemistry approaches to amine synthesis" trend—or expanding its utility in catalysis and bioconjugation. Collaborative studies between academia and industry could unlock further potential, particularly in addressing "chiral amine scalability challenges," a frequent topic in patent literature.

In summary, (2R)-4-(5-fluoro-2-methylphenyl)butan-2-amine (CAS No. 1344510-45-7) represents a compelling case study in the intersection of fluorination, chirality, and functional group diversity. Its alignment with current scientific trends ensures continued relevance in both theoretical and applied chemistry landscapes.